3-(3-Acetylaminophenyl)-6-aminopicolinic acid, 95%

• IUPAC Name: 3-(3-acetamidophenyl)-6-aminopyridine-2-carboxylic acid
• InChI: InChI=1S/C14H13N3O3/c1-8(18)16-10-4-2-3-9(7-10)11-5-6-12(15)17-13(11)14(19)20/h2-7H,1H3,(H2,15,17)(H,16,18)(H,19,20)
• InChI Key: QTXVZMJLVVWGET-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=CC(=C1)C2=C(N=C(C=C2)N)C(=O)O
• Molecular Formula: C14H13N3O3
• Molecular Weight: 271.27 g/mol

Description

3-(3-Acetylaminophenyl)-6-aminopicolinic acid, commonly known as APAPA, is a synthetic compound with a wide range of applications in scientific research. As a versatile building block in organic chemistry, APAPA is used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and materials. Additionally, this compound has been studied for its potential in biochemical and physiological applications, such as drug delivery, enzyme inhibition, and gene regulation. In

Scientific Research Applications

APAPA has a wide range of applications in scientific research. It has been used in the synthesis of pharmaceuticals, agrochemicals, and materials. Additionally, APAPA has been studied for its potential in drug delivery, enzyme inhibition, and gene regulation.

Mechanism of Action

The mechanism of action of APAPA is not yet fully understood. However, it is believed that the compound binds to specific proteins in the body, which in turn can affect the activity of enzymes and other proteins. Additionally, APAPA may interact with DNA, which could potentially lead to changes in gene expression.
Biochemical and Physiological Effects
The biochemical and physiological effects of APAPA are not yet fully understood. However, it has been shown to have potential as an anti-inflammatory and analgesic agent. Additionally, it has been studied for its potential to inhibit the growth of cancer cells and reduce the risk of cardiovascular disease.

Advantages and Limitations for Lab Experiments

APAPA is a versatile compound that can be used in a variety of lab experiments. Its advantages include its availability, low cost, and relatively easy synthesis. However, its use in lab experiments is limited by its potential toxicity and its lack of specificity.

Future Directions

The potential applications of APAPA are still being explored. Future research could focus on its use as a drug delivery system, enzyme inhibitor, or gene regulator. Additionally, further studies could focus on understanding the biochemical and physiological effects of APAPA, as well as its potential toxicity. Finally, research could investigate the potential of APAPA as an anti-inflammatory and analgesic agent, as well as its potential to inhibit the growth of cancer cells.

Synthesis Methods

APAPA is synthesized through a multi-step process, beginning with the condensation of 3-aminophenol and acetic anhydride. The resulting intermediate is then reacted with 6-aminopicolinic acid and further treated with acetic acid to form APAPA. The entire synthesis process can be completed in two days, with yields of up to 95%.